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Compound of Interest

Compound Name: 2-Butoxyethyl oleate

Cat. No.: B089801

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Butoxyethyl oleate, a versatile
oleochemical with significant applications in the pharmaceutical and cosmetic industries. This
document details its chemical identity, physicochemical properties, synthesis methodologies,
and its role in advanced drug delivery systems.

Chemical Identity and Properties

2-Butoxyethyl oleate is the ester formed from the reaction of oleic acid and 2-butoxyethanol.
Its lipophilic nature, owing to the long carbon chain of oleic acid, combined with the ether
linkage from 2-butoxyethanol, imparts unique solvency and emulsifying properties.

IUPAC Name: (Z)-octadec-9-enoic acid 2-butoxyethyl ester[1]
CAS Number: 109-39-7[2][3][4][5]

The key physicochemical properties of 2-Butoxyethyl oleate are summarized in the table
below for easy reference and comparison.
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Property Value Reference(s)
Molecular Formula C24H4603 [2][4]
Molecular Weight 382.62 g/mol [2][4]
Appearance Colorless liquid [2]

Density 0.89 g/mL at 25 °C [3114]

Boiling Point 462.5 £ 28.0 °C (Predicted) [4]

Refractive Index (n20/D) 1.455 [2][3]
Solubility Insoluble in water [3]

LogP (Predicted) 7.38380 [2]

Experimental Protocols: Synthesis of 2-Butoxyethyl
Oleate

The synthesis of 2-Butoxyethyl oleate is typically achieved through the esterification of oleic
acid with 2-butoxyethanol. Both chemical and enzymatic methods can be employed, with the
choice of catalyst and reaction conditions being crucial for optimizing the yield and purity of the
final product.

General Chemical Synthesis via Fischer Esterification

This method involves the reaction of oleic acid and 2-butoxyethanol in the presence of an acid
catalyst, with the continuous removal of water to drive the reaction towards the product.

Materials:

Oleic acid

2-Butoxyethanol

p-Toluenesulfonic acid (catalyst)

Toluene (as an azeotropic solvent)
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Sodium bicarbonate solution (for neutralization)

Anhydrous magnesium sulfate (for drying)

Rotary evaporator

Dean-Stark apparatus

Standard laboratory glassware
Procedure:

 In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser,
combine oleic acid, a molar excess of 2-butoxyethanol (e.g., 1:3 molar ratio), and a catalytic
amount of p-toluenesulfonic acid (e.g., 1-2 mol% relative to oleic acid).

» Add toluene to the flask to facilitate the azeotropic removal of water.

o Heat the reaction mixture to reflux. The water produced during the esterification will be
collected in the Dean-Stark trap.

» Monitor the progress of the reaction by thin-layer chromatography (TLC) or by measuring the
amount of water collected.

e Once the reaction is complete, cool the mixture to room temperature.

e Wash the reaction mixture with a saturated sodium bicarbonate solution to neutralize the
acid catalyst, followed by washing with brine.

o Dry the organic layer over anhydrous magnesium sulfate and filter.

e Remove the solvent and excess 2-butoxyethanol under reduced pressure using a rotary
evaporator to yield the crude 2-Butoxyethyl oleate.

» Purify the product by vacuum distillation if necessary.

Enzymatic Synthesis Using Immobilized Lipase
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Enzymatic synthesis offers a "greener" alternative with high specificity and milder reaction
conditions, reducing the formation of by-products. Lipases, particularly from Candida antarctica
(often immobilized as Novozym 435), are effective catalysts for this esterification.

Materials:

e Oleic acid

e 2-Butoxyethanol

e Immobilized lipase (e.g., Novozym 435)

e An organic solvent (e.g., n-hexane, optional, for solvent-based systems)

e Molecular sieves (to remove water)

e Shaking incubator or magnetic stirrer with heating

 Filtration apparatus

Procedure:

o Combine oleic acid and 2-butoxyethanol in a suitable reaction vessel. A molar ratio of 1:1 or
a slight excess of the alcohol can be used.

e For a solvent-free system, proceed directly to the next step. For a solvent-based system, add
an appropriate organic solvent like n-hexane.

e Add the immobilized lipase to the mixture (e.g., 5-10% by weight of the substrates).

e Add activated molecular sieves to the reaction mixture to adsorb the water produced during
the reaction.

¢ Incubate the reaction mixture at a controlled temperature (e.g., 40-60°C) with constant
agitation (e.g., 150-200 rpm) in a shaking incubator.

» Monitor the reaction progress over time by taking samples and analyzing the conversion of
oleic acid using techniques like gas chromatography (GC) or high-performance liquid
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chromatography (HPLC).

o Upon completion, separate the immobilized enzyme from the reaction mixture by simple
filtration. The enzyme can be washed with solvent and reused.

e If a solvent was used, remove it under reduced pressure to obtain the 2-Butoxyethyl oleate
product.

Applications in Drug Development: A Penetration
Enhancer in Transdermal and Topical Formulations

2-Butoxyethyl oleate, like other oleate esters, is utilized in drug development primarily as a
penetration enhancer in transdermal and topical formulations. Its mechanism of action involves
the disruption of the highly organized lipid structure of the stratum corneum, the outermost
layer of the skin, thereby increasing the permeability of the skin to active pharmaceutical
ingredients (APIS).

The workflow for developing a topical drug delivery system, such as a Self-Emulsifying Drug
Delivery System (SEDDS) containing 2-Butoxyethyl oleate, is a logical process that involves
several key stages from formulation to evaluation.
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Caption: Workflow for Developing a SEDDS with 2-Butoxyethyl Oleate.
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This diagram illustrates the logical progression from selecting the active pharmaceutical
ingredient (API) and excipients, including 2-Butoxyethyl oleate as the oil phase, through
formulation, characterization, and evaluation to arrive at a final topical Self-Emulsifying Drug
Delivery System. The process begins with screening for excipient compatibility and solubility of
the API. Subsequently, pseudoternary phase diagrams are constructed to identify the self-
emulsifying regions. Formulations are then optimized and subjected to rigorous
physicochemical characterization, including droplet size analysis, emulsification efficiency, and
stability studies. The most promising formulations are then evaluated for in vitro drug release
and ex vivo skin permeation to confirm their efficacy as a drug delivery vehicle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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